Cas no 1160936-52-6 (1-(5-Bromo-3-fluoropyridin-2-yl)ethanone)

1-(5-Bromo-3-fluoropyridin-2-yl)ethanone structure
1160936-52-6 structure
Product Name:1-(5-Bromo-3-fluoropyridin-2-yl)ethanone
CAS No:1160936-52-6
MF:C7H5BrFNO
MW:218.023104429245
MDL:MFCD13689180
CID:1072232
PubChem ID:49761582
Update Time:2025-04-20

1-(5-Bromo-3-fluoropyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromo-3-fluoropyridin-2-yl)ethanone
    • 1-(5-bromo-3-fluoropyridine-2-yl)ethanone
    • Z1269182514
    • 1-(5-Bromo-3-fluoro-2-pyridyl)ethanone
    • SY147940
    • DA-18749
    • AS-42194
    • Ethanone, 1-(5-bromo-3-fluoro-2-pyridinyl)-
    • AKOS015834434
    • 1160936-52-6
    • EN300-125267
    • 1-(5-Bromo-3-fluoropyridin-2-yl)ethanone, AldrichCPR
    • CS-0144055
    • SCHEMBL10081962
    • DTXSID70678396
    • 1-(5-Bromo-3-fluoropyridin-2-yl)ethan-1-one
    • CHEMBL4590129
    • MFCD13689180
    • MDL: MFCD13689180
    • Inchi: 1S/C7H5BrFNO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-3H,1H3
    • InChI Key: UJKOXVSYARTOMX-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C)=O)C(=C1)F

Computed Properties

  • Exact Mass: 216.95400
  • Monoisotopic Mass: 216.95385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 2.18580

1-(5-Bromo-3-fluoropyridin-2-yl)ethanone Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

1-(5-Bromo-3-fluoropyridin-2-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029182512-5g
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone
1160936-52-6 95%
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$1865.16 2023-09-04
Alichem
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Alichem
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$3484.00 2023-09-04
TRC
B693398-25mg
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone
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$ 98.00 2023-04-18
TRC
B693398-50mg
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone
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$ 161.00 2023-04-18
TRC
B693398-100mg
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone
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$ 253.00 2023-04-18
TRC
B693398-250mg
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone
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$ 437.00 2023-04-18
Chemenu
CM302839-1g
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone
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$468 2021-08-18
abcr
AB316941-1 g
1-(5-Bromo-3-fluoropyridin-2-yl)ethanone, 95%; .
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Chemenu
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1-(5-Bromo-3-fluoropyridin-2-yl)ethanone Production Method

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